1-(4,6-dimethylpyrimidin-2-yl)-N-(7-methoxyquinolin-3-yl)piperidine-3-carboxamide
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Description
This compound features a piperidine-3-carboxamide core linked to a 4,6-dimethylpyrimidin-2-yl group and a 7-methoxyquinolin-3-yl substituent. The pyrimidine moiety is a common pharmacophore in medicinal chemistry, often enhancing binding affinity through hydrogen bonding and π-stacking interactions . The quinoline group, a bicyclic aromatic system with a methoxy substituent, may contribute to improved lipophilicity and target engagement compared to simpler heterocycles.
Properties
Molecular Formula |
C22H25N5O2 |
|---|---|
Molecular Weight |
391.5 g/mol |
IUPAC Name |
1-(4,6-dimethylpyrimidin-2-yl)-N-(7-methoxyquinolin-3-yl)piperidine-3-carboxamide |
InChI |
InChI=1S/C22H25N5O2/c1-14-9-15(2)25-22(24-14)27-8-4-5-17(13-27)21(28)26-18-10-16-6-7-19(29-3)11-20(16)23-12-18/h6-7,9-12,17H,4-5,8,13H2,1-3H3,(H,26,28) |
InChI Key |
JOEAGEXQJPIIJP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCC(C2)C(=O)NC3=CN=C4C=C(C=CC4=C3)OC)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations: Quinoline vs. Pyridine
Compound Y044-3731 (1-(4,6-dimethylpyrimidin-2-yl)-N-(6-methoxypyridin-3-yl)piperidine-3-carboxamide) shares the same piperidine-carboxamide core and pyrimidine substituent but replaces the quinoline with a 6-methoxypyridine group. Key differences include:
- Molecular Weight: The target compound (C₂₃H₂₆N₆O₂, 418.5 g/mol) is heavier than Y044-3731 (C₁₈H₂₃N₅O₂, 341.41 g/mol), reflecting the quinoline’s larger aromatic system .
- Bioactivity Implications: Quinoline’s fused bicyclic structure may enhance interactions with hydrophobic protein pockets, whereas pyridine derivatives like Y044-3731 could exhibit better solubility due to reduced aromatic bulk .
Core Modifications: Piperidine-Carboxamide vs. Pyrazolopyrimidine
Compound 13a (7-amino-N-(4,6-dimethylpyrimidin-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide) replaces the piperidine core with a pyrazolopyrimidine scaffold. Structural differences include:
- Synthesis Routes: Compound 13a is synthesized via condensation and cyclization, contrasting with the target compound’s likely multi-step coupling of pre-formed quinoline and pyrimidine intermediates .
Functional Group Replacements: Benzimidazole vs. Quinoline
Compound Y043-3686 (N-{1-[3-(dimethylamino)propyl]-1H-benzimidazol-5-yl}-1-(4,6-dimethylpyrimidin-2-yl)piperidine-3-carboxamide) substitutes the quinoline with a benzimidazole group. Key comparisons:
- Electronic Effects: The benzimidazole’s imidazole nitrogen may participate in hydrogen bonding, whereas the quinoline’s methoxy group offers electron-donating properties.
- Biological Targets: Benzimidazoles are associated with kinase inhibition and anticancer activity, suggesting Y043-3686 may target enzymes like topoisomerases, whereas the quinoline derivative could prioritize antiviral targets .
Pharmacological Potential: Piperidine-Carboxamide Scaffold
ZINC08765174 (1-[3-(1H-indol-3-yl)propanoyl]-N-(4-phenylbutan-2-yl)piperidine-3-carboxamide) demonstrates the versatility of the piperidine-carboxamide core. It exhibits strong binding to COVID-19 Mpro (-11.5 kcal/mol), outperforming the control drug peramivir (-9.8 kcal/mol). This highlights the scaffold’s adaptability for designing protease inhibitors, though substituent choice critically determines specificity .
Data Table: Structural and Functional Comparison
Research Findings and Implications
- Substituent Impact : The 4,6-dimethylpyrimidin-2-yl group consistently enhances binding across analogs, likely via hydrophobic and hydrogen-bonding interactions .
- Quinoline vs. Pyridine: Quinoline derivatives may prioritize targets requiring extended aromatic interactions (e.g., viral proteases), while pyridine analogs favor solubility-driven applications .
- Synthetic Flexibility : The piperidine-carboxamide core supports diverse functionalization, enabling tailored pharmacokinetic and target-specific properties .
Biological Activity
1-(4,6-Dimethylpyrimidin-2-yl)-N-(7-methoxyquinolin-3-yl)piperidine-3-carboxamide, also known by its CAS number 1401596-67-5, is a compound that has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and relevant research findings.
Chemical Structure and Properties
The chemical structure of the compound features a piperidine backbone substituted with a pyrimidine and a quinoline moiety. Its molecular formula is , and it has a molecular weight of approximately 351.4 g/mol. The presence of these functional groups suggests potential interactions with various biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C19H21N5O2 |
| Molecular Weight | 351.4 g/mol |
| CAS Number | 1401596-67-5 |
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of compounds related to this structure. For instance, derivatives featuring the 7-methoxyquinoline have shown significant activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for some derivatives have been reported as low as 7.812 µg/mL against E. coli and 31.125 µg/mL against Candida albicans .
Enzyme Inhibition
The compound has also been investigated for its enzyme inhibitory activities. Preliminary studies suggest that it may inhibit enzymes involved in cancer progression and viral replication pathways. The specific mechanisms remain under investigation but are thought to involve competitive inhibition at active sites due to the structural similarities with natural substrates .
Case Studies
- Antimicrobial Evaluation : A series of compounds derived from 7-methoxyquinoline were synthesized and tested for antimicrobial efficacy. Among these, certain derivatives exhibited superior activity against pathogenic microbes, suggesting a promising avenue for therapeutic development .
- Enzyme Interaction Studies : Research focused on the binding affinity of similar compounds to various enzymes has shown promising results, indicating potential applications in drug design targeting specific diseases such as cancer and viral infections .
The biological activity of 1-(4,6-dimethylpyrimidin-2-yl)-N-(7-methoxyquinolin-3-yl)piperidine-3-carboxamide is hypothesized to involve:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
